Cas no 83400-17-3 (5-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]-4-hydroxy-3-[(2-sulphophenyl)azo]naphthalene-2,7-disulphonic acid, sodium salt)

• Product name: 5-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]-4-hydroxy-3-[(2-sulphophenyl)azo]naphthalene-2,7-disulphonic acid, sodium salt
• CAS No: 83400-17-3
• MF: C₂₁H₁₂ClFN₅Na₃O₁₀S₃
• MW: 713.963195800781
• CID: 721844

5-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]-4-hydroxy-3-[(2-sulphophenyl)azo]naphthalene-2,7-disulphonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-,sodium salt (1:?)
• 5-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]-4-hydroxy-3-[(2-sulphophenyl)azo]naphthalene-2,7-disulphonic acid, sodium salt
• trisodium,(3Z)-5-[(5-chloro-2-fluoro-6-methylpyrimidin-4-yl)amino]-4-oxo-3-[(2-sulfonatophenyl)hydrazinylidene]naphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 5-[(5-chloro-2-fluoro-6-methyl- 4-pyrimidinyl)amino]-4-hydroxy-3-[(2-sulfophenyl )azo]-, sodium salt
• 5-[(5-Chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]-4-hydroxy-3-[(2-sulfophenyl)azo]-2,7-naphthalenedisulfonic acid/sodium,(1:x) salt

• Inchi： 1S/C21H15ClFN5O10S3.3Na/c1-9-17(22)20(26-21(23)24-9)25-13-8-11(39(30,31)32)6-10-7-15(41(36,37)38)18(19(29)16(10)13)28-27-12-4-2-3-5-14(12)40(33,34)35;;;/h2-8,29H,1H3,(H,24,25,26)(H,30,31,32)(H,33,34,35)(H,36,37,38);;;/q;3*+1/p-3/b28-27+;;;
• InChI Key： DVBOLHWQSSERTH-TYMWBDRGSA-K
• SMILES： [Na+].[Na+].[Na+].C1=C2C(C(NC3C(Cl)=C(C)N=C(F)N=3)=CC(S([O-])(=O)=O)=C2)=C(O)C(/N=N/C2=CC=CC=C2S([O-])(=O)=O)=C1S([O-])(=O)=O

Computed Properties

• Exact Mass: 712.911194
• Monoisotopic Mass: 712.911194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1370
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 276